Cas no 118-48-9 (Isatoic anhydride)

Indirubic anhydride is a chemical substance,The molecular formula isC8H5NO3.White prismatic crystal.melting point243℃(decomposition).Soluble in ethanol;1,4-Dioxane. For organic synthesis.
Isatoic anhydride structure
Isatoic anhydride structure
Isatoic anhydride
118-48-9
C8H5NO3
163.1302
MFCD00006700
35876
8359

Isatoic anhydride Properties

Names and Identifiers

    • 1H-Benzo[d][1,3]oxazine-2,4-dione
    • 4H-3,1-Benzoxazine-2,4(1H)-dione
    • Isatoic anhydride
    • Isatin anhydride
    • 2H-3,1-Benzoxazine-2,4(1H)-dione
    • 1H-3,1-benzoxazine-2,4-dione
    • 3,1-Benzoxazine-2,4(1H)-dione
    • Anthranilic acid N-carboxylic acid anhydride
    • Benzoxazinedione
    • 1,2-Dihydro-4H-3,1-benzoxazine-2,4-dione
    • 4H-3
    • Isatoic
    • Isatoic Ac
    • 4(1H)-dione
    • 1-Benzoxazine-2
    • Isatonicanhydride
    • ISATOLC ANHYDRIDE
    • Isatoic anhydrate
    • ISATOIC ACID ANHYDRIDE
    • Isato acid anhydride
    • N-Carboxyanthranilic anhydride
    • Anthranilic acid, N-carboxy-, cyclic anhydride
    • Benzoic acid, 2-(carboxyamino)-, cyclic anhydride
    • R8TFA74Y4U
    • 2,4-dihydro-1H-3,1-benzoxazin
    • EC 204-255-0
    • ISATOIC ACID,ANHYDRIDE
    • NSC104662
    • BP-10896
    • EINECS 204-255-0
    • NSC 104662
    • 118-48-9
    • A803947
    • FT-0627312
    • FS-3311
    • F0036-0953
    • BRN 0136786
    • Q-103228
    • NCGC00164009-01
    • 2H-3,1-benzoxazine-2,4-(1H)-dione
    • NS00006862
    • 2,4-dioxo-1,2-dihydro-4h-3,1-benzoxazine
    • AE-641/30105041
    • CAS-118-48-9
    • NSC-104662
    • UNII-R8TFA74Y4U
    • MFCD00006700
    • Isatoic anhydride treated BSA
    • 2,4-dioxo-1H-3,1-benzoxazine
    • 3,1-Benzoxazin-2,4-(1H)-dione
    • NSC29555
    • Tox21_201325
    • AC-3291
    • Z104472968
    • NCGC00258877-01
    • InChI=1/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11
    • Isatoic anhydride, technical, >=94% (HPLC)
    • DTXCID906955
    • AKOS000120179
    • 2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
    • CHEMBL346059
    • CS-M0780
    • 1h-benz(d)(1,3)oxazine-2,4-dione
    • 1h-benzo[d][1,3]oxazine-2,4dione
    • 4-27-00-03330 (Beilstein Handbook Reference)
    • Tox21_303058
    • DTXSID6026955
    • 1H-[3,1]benzoxazine-2,4-dione
    • s12335
    • BDBM50201570
    • NCIOpen2_002029
    • 1H-3,1-benzoxazine-2,4-dione;Isatoic anhydride
    • HMS1607F14
    • NCGC00164009-02
    • EN300-19149
    • ISATOIC ACID ANHYDRIDE [HSDB]
    • 1H-benzo[d][1,3]oxazin-2,4-dione
    • DB11593
    • AI3-24983
    • I0081
    • Anthranilic acid, cyclic anhydride
    • NSC-29555
    • Q11286492
    • SCHEMBL16251
    • 2H-3,4(1H)-dione
    • Isatoic anhydride, 96%
    • 2H-3,1-benzoxazine-2,4(1H)dione
    • NCGC00257195-01
    • HSDB 5017
    • 1,2-dihydro-3,1-benzoxazine-2,4-dione
    • HY-76222
    • 2H-benzo[d][1,3]oxazine-2,4(1H)-dione
    • BBL009904
    • STK711078
    • DB-041408
    • BENZOXAZINEDIONE
    • ISATOIC ANHYDRIDE
    • +Expand
    • MFCD00006700
    • TXJUTRJFNRYTHH-UHFFFAOYSA-N
    • 1S/C8H5NO3/c10-7-5-3-1-2-4-6(5)9-8(11)12-7/h1-4H,(H,9,11)
    • O1C(N([H])C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O
    • 0136786

Computed Properties

  • 163.026943g/mol
  • 0
  • 1
  • 1
  • 3
  • 0
  • 163.026943g/mol
  • 163.026943g/mol
  • 55.4Ų
  • 12
  • 226
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3
  • 0

Experimental Properties

  • 0.48130
  • 63.07000
  • 1.5510 (estimate)
  • decompose
  • 290.19°C (rough estimate)
  • 233 ºC
  • 308 ºC
  • 0.3g/l
  • White prismatic crystals.
  • Soluble in ethanol, 1,4-dioxane.
  • Moisture Sensitive
  • 1.52

Isatoic anhydride Security Information

Isatoic anhydride Customs Data

  • 2934999090

  • China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Isatoic anhydride Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P0035I4-25g
1H-Benzo[d][1,3]oxazine-2,4-dione
 118-48-9 98%
25g
 $4.00
A2B Chem LLC
AB46300-25g
Isatoic anhydride
 118-48-9 98%
25g
 $9.00
Aaron
AR0035QG-25g
1H-Benzo[d][1,3]oxazine-2,4-dione
 118-48-9 98%
25g
 $4.00
abcr
AB117111-100 g
Isatoic anhydride, 97%; .
 118-48-9 97%
100 g
 €53.30 2023-07-20
Ambeed
A111062-25g
1H-Benzo[d][1,3]oxazine-2,4-dione
 118-48-9 98%
25g
 $12.0 2024-04-26
Apollo Scientific
OR322088-25g
Isatoic anhydride
 118-48-9 98%
25g
 £35.00 2023-08-31
Chemenu
CM248024-1000g
1H-Benzo[d][1,3]oxazine-2,4-dione
 118-48-9 98%
1000g
 $153
Crysdot LLC
CD44000708-1000g
1H-Benzo[d][1,3]oxazine-2,4-dione
 118-48-9 98%
1000g
 $107 2024-07-18
Enamine
EN300-19149-0.05g
2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
 118-48-9 97%
0.05g
 $19.0 2023-09-17
Fluorochem
091215-100g
Isatoic anhydride
 118-48-9 95%
100g
 ￡10.00 2022-03-01

Isatoic anhydride Synthesis

Synthetic Circuit 1

487-89-8 487-89-8
118-48-9 118-48-9
906748-38-7 906748-38-7
64784-13-0 64784-13-0
13220-57-0 13220-57-0
Reaction Conditions
1.1 Reagents: Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: Acetonitrile ,  Water ;  16 h, rt
Reference
Formation of tryptanthrin compounds upon Oxone-induced dimerization of indole-3-carbaldehydes
Nelson, Amber C.; Kalinowski, Emily S.; Jacobson, Taylor L.; Grundt, Peter, Tetrahedron Letters, 2013, 54(50), 6804-6806

Isatoic anhydride Raw materials

Isatoic anhydride Preparation Products

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